![molecular formula C22H26N4O4 B297510 2-(2-{4-[2-(3,4-dimethylanilino)-2-oxoethoxy]benzylidene}hydrazino)-N-isopropyl-2-oxoacetamide](/img/structure/B297510.png)
2-(2-{4-[2-(3,4-dimethylanilino)-2-oxoethoxy]benzylidene}hydrazino)-N-isopropyl-2-oxoacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(2-{4-[2-(3,4-dimethylanilino)-2-oxoethoxy]benzylidene}hydrazino)-N-isopropyl-2-oxoacetamide, also known as DABO, is a chemical compound that has been studied extensively for its scientific research applications. DABO is a hydrazone derivative that has been synthesized and used in various research studies to investigate its mechanism of action, biochemical and physiological effects, and potential therapeutic applications.
Mechanism of Action
The mechanism of action of 2-(2-{4-[2-(3,4-dimethylanilino)-2-oxoethoxy]benzylidene}hydrazino)-N-isopropyl-2-oxoacetamide is not fully understood, but it is believed to inhibit the reverse transcriptase enzyme of retroviruses, which is essential for their replication. This compound has also been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and repair, which may contribute to its antitumor activity.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death. This compound has also been shown to inhibit the activity of the NF-κB signaling pathway, which is involved in inflammation and immune responses. Additionally, this compound has been shown to have antioxidant activity, which may contribute to its potential therapeutic applications.
Advantages and Limitations for Lab Experiments
2-(2-{4-[2-(3,4-dimethylanilino)-2-oxoethoxy]benzylidene}hydrazino)-N-isopropyl-2-oxoacetamide has several advantages for use in lab experiments. It is a relatively stable compound that can be synthesized in high purity. It has been shown to have a variety of potential therapeutic applications, making it a versatile compound for use in various research studies. However, this compound also has some limitations. It is a relatively new compound that has not been extensively studied, and its mechanism of action is not fully understood. Additionally, this compound has not been tested in clinical trials, so its safety and efficacy in humans are not yet known.
Future Directions
There are several future directions for research on 2-(2-{4-[2-(3,4-dimethylanilino)-2-oxoethoxy]benzylidene}hydrazino)-N-isopropyl-2-oxoacetamide. One area of research is the development of new antiviral drugs based on the structure of this compound. Another area of research is the investigation of this compound's potential use in cancer therapy, either alone or in combination with other drugs. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential side effects and toxicity. Overall, this compound is a promising compound that has the potential to be developed into new therapeutic agents for the treatment of viral infections and cancer.
Synthesis Methods
2-(2-{4-[2-(3,4-dimethylanilino)-2-oxoethoxy]benzylidene}hydrazino)-N-isopropyl-2-oxoacetamide can be synthesized through a multistep process that involves the reaction of 2-hydrazinobenzothiazole with 2-bromoacetophenone, followed by the reaction of the resulting product with 4-(2-formylphenoxy)-3,5-dimethylphenylboronic acid. The final product is obtained through the reaction of the intermediate product with isopropylamine and acetic anhydride. The synthesis of this compound has been optimized to yield a high purity product that can be used in various research applications.
Scientific Research Applications
2-(2-{4-[2-(3,4-dimethylanilino)-2-oxoethoxy]benzylidene}hydrazino)-N-isopropyl-2-oxoacetamide has been used extensively in scientific research to investigate its potential therapeutic applications. It has been shown to have antiviral activity against HIV-1 and other retroviruses, making it a potential candidate for the development of new antiviral drugs. This compound has also been studied for its potential use in cancer therapy, as it has been shown to inhibit the growth of cancer cells in vitro and in vivo.
Properties
Molecular Formula |
C22H26N4O4 |
---|---|
Molecular Weight |
410.5 g/mol |
IUPAC Name |
N//'-[(E)-[4-[2-(3,4-dimethylanilino)-2-oxoethoxy]phenyl]methylideneamino]-N-propan-2-yloxamide |
InChI |
InChI=1S/C22H26N4O4/c1-14(2)24-21(28)22(29)26-23-12-17-6-9-19(10-7-17)30-13-20(27)25-18-8-5-15(3)16(4)11-18/h5-12,14H,13H2,1-4H3,(H,24,28)(H,25,27)(H,26,29)/b23-12+ |
InChI Key |
SHPPZJDQCJZWLF-FSJBWODESA-N |
Isomeric SMILES |
CC1=C(C=C(C=C1)NC(=O)COC2=CC=C(C=C2)/C=N/NC(=O)C(=O)NC(C)C)C |
SMILES |
CC1=C(C=C(C=C1)NC(=O)COC2=CC=C(C=C2)C=NNC(=O)C(=O)NC(C)C)C |
Canonical SMILES |
CC1=C(C=C(C=C1)NC(=O)COC2=CC=C(C=C2)C=NNC(=O)C(=O)NC(C)C)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.